Cas no 59823-93-7 (Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-6-nitro-)
59823-93-7 structure
Product Name:Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-6-nitro-
CAS No:59823-93-7
MF:C16H16N2O4
MW:300.309244155884
CID:337200
PubChem ID:22889233
Update Time:2025-04-19
Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-2-[2-(2-methyl-6-nitrophenyl)ethyl]-3-nitrobenzene
- DTXSID50628753
- 1,1'-(Ethane-1,2-diyl)bis(2-methyl-6-nitrobenzene)
- 59823-93-7
- SCHEMBL10106284
- Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-6-nitro-
-
- Inchi: 1S/C16H16N2O4/c1-11-5-3-7-15(17(19)20)13(11)9-10-14-12(2)6-4-8-16(14)18(21)22/h3-8H,9-10H2,1-2H3
- InChI Key: NITOQMTYNAIZSE-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CC(C)=C1CCC1C(=CC=CC=1C)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 300.11108
- Monoisotopic Mass: 300.11100700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 91.6Ų
Experimental Properties
- PSA: 86.28
Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-6-nitro- Related Literature
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
59823-93-7 (Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-6-nitro-) Related Products
- 7137-54-4(1-Nitro-2-propylbenzene)
- 16968-19-7(2,2'-Dinitrodibenzyl)
- 34701-14-9(4-Nitro-2,3-dihydro-1H-indene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk